Cas no 33169-56-1 (2,6-Octadien-1-ol, 3,7-dimethyl-, 4-methylbenzenesulfonate, (2E)-)

• Product Name: 2,6-Octadien-1-ol, 3,7-dimethyl-, 4-methylbenzenesulfonate, (2E)-
• CAS No: 33169-56-1
• MF: C₁₇H₂₄O₃S
• MW: 308.435664176941
• CID: 1455489
• Update Time: 2025-06-07

2,6-Octadien-1-ol, 3,7-dimethyl-, 4-methylbenzenesulfonate, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadien-1-ol, 3,7-dimethyl-, 4-methylbenzenesulfonate, (2E)-
• 3,7-dimethylocta-2,6-dien-1-ol,4-methylbenzenesulfonic acid
• 2,6-Octadien-1-ol, 3,7-dimethyl-, 4-methylbenzenesulfonate, (2E)- (9CI)

• Inchi： 1S/C17H24O3S/c1-14(2)6-5-7-15(3)12-13-20-21(18,19)17-10-8-16(4)9-11-17/h6,8-12H,5,7,13H2,1-4H3/b15-12+
• InChI Key： NAUODAPBUREDIS-NTCAYCPXSA-N
• SMILES： C(OS(C1=CC=C(C)C=C1)(=O)=O)/C=C(\C)/CC/C=C(/C)\C

Computed Properties

• Exact Mass: 326.15528

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 433.0±34.0 °C(Predicted)
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on 2,6-Octadien-1-ol, 3,7-dimethyl-, 4-methylbenzenesulfonate, (2E)-

Introduction to 2,6-Octadien-1-ol, 3,7-dimethyl-, 4-methylbenzenesulfonate, (2E) and Its Significance in Modern Chemical Research

2,6-Octadien-1-ol, 3,7-dimethyl-, 4-methylbenzenesulfonate, (2E) (CAS No. 33169-56-1) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, exhibits a range of properties that make it a valuable candidate for various applications in drug development and synthetic chemistry.

The molecular structure of 2,6-Octadien-1-ol, 3,7-dimethyl-, 4-methylbenzenesulfonate, (2E) consists of an octadiene backbone with two methyl substituents at the 3 and 7 positions, combined with a 4-methylbenzenesulfonate moiety. This arrangement imparts distinct chemical reactivity and stability, making it suitable for use as an intermediate in the synthesis of more complex molecules. The presence of the (2E) configuration indicates the geometric arrangement of the double bond in the octadiene chain, which can influence its interactions with biological targets.

In recent years, there has been growing interest in the potential applications of this compound in pharmaceutical research. Its structural features suggest that it may serve as a precursor for the development of novel therapeutic agents. Specifically, the sulfonate group can enhance water solubility, which is a critical factor for many drug formulations. Additionally, the unsaturated hydrocarbon chain provides opportunities for further functionalization, allowing researchers to tailor its properties for specific biological activities.

One of the most promising areas of research involving 2,6-Octadien-1-ol, 3,7-dimethyl-, 4-methylbenzenesulfonate, (2E) is its role as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its use in creating derivatives that mimic natural products with known pharmacological effects. These derivatives could potentially be developed into drugs targeting various diseases, including inflammatory disorders and infectious diseases. The compound's ability to undergo selective reactions with other molecules makes it a versatile tool in medicinal chemistry.

Moreover, the sulfonate group in 2,6-Octadien-1-ol, 3,7-dimethyl-, 4-methylbenzenesulfonate, (2E) offers additional possibilities for interaction with biological systems. Sulfonates are known to exhibit favorable pharmacokinetic properties and can be incorporated into drugs to improve their bioavailability. Recent studies have demonstrated that sulfonate-containing compounds can act as potent inhibitors of certain enzymes and receptors involved in disease pathways. This suggests that derivatives of this compound could have therapeutic potential.

The synthesis of 2,6-Octadien-1-ol, 3,7-dimethyl-, 4-methylbenzenesulfonate, (2E) also presents interesting challenges and opportunities for chemists. The need to maintain the correct geometric configuration of the double bond while introducing other functional groups requires precise synthetic methodologies. Advances in catalytic processes and asymmetric synthesis have made it possible to produce this compound with high purity and yield. These advancements are crucial for enabling further research and development.

In conclusion,2,6-Octadien-1-ol, 3,7-dimethyl-, 4-methylbenzenesulfonate, (2E) represents a significant compound in modern chemical research with potential applications across multiple fields. Its unique structure and reactivity make it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new ways to utilize this compound,CAS No. 33169-56-1 will likely remain at the forefront of scientific investigation.